Cas no 252580-11-3 ((2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride)

• Product Name: (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride
• CAS No: 252580-11-3
• MF: C₄H₈ClNO₅
• MW: 185.563020706177
• CID: 4642397
• Update Time: 2025-05-23

(2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-AMINO-3-HYDROXYBUTANEDIOIC ACID HCL
• (2S,3S)-2-Amino-3-hydroxybutanedioic acid hydrochloride
• (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride

• Inchi： 1S/C4H7NO5.ClH/c5-1(3(7)8)2(6)4(9)10;/h1-2,6H,5H2,(H,7,8)(H,9,10);1H/t1-,2-;/m0./s1
• InChI Key： CNSCFTFKMPWXOF-YGEZSCCGSA-N
• SMILES： [C@@H](N)(C(=O)O)[C@H](O)C(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride

Recent Advances in the Study of (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride (CAS: 252580-11-3)

In recent years, (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride (CAS: 252580-11-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a hydrochloride salt of a stereospecific amino acid derivative, has shown promising potential in various therapeutic applications, including neurology and metabolic disorders. The unique stereochemistry of this molecule contributes to its selective interactions with biological targets, making it a valuable candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride. The research team employed advanced chiral synthesis techniques to achieve high enantiomeric purity, which is critical for its biological activity. The study demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative pathways, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Further investigations into the pharmacokinetic properties of (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride were conducted by a collaborative team from leading pharmaceutical institutions. Their findings, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's favorable bioavailability and metabolic stability. These properties are essential for its development as an oral drug candidate. The study also identified potential metabolites, providing insights into its metabolic pathways and safety profile.

In addition to its neurological applications, recent research has explored the role of (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride in metabolic disorders. A 2024 study in Molecular Metabolism reported that this compound modulates key enzymes in the Krebs cycle, offering a novel approach to managing metabolic syndromes such as diabetes and obesity. The study utilized in vitro and in vivo models to validate these effects, paving the way for future clinical trials.

The growing body of research on (2S,3S)-2-amino-3-hydroxy-butanedioic acid;hydrochloride underscores its multifaceted potential in drug discovery. However, challenges remain, including optimizing its synthesis for large-scale production and further elucidating its mechanism of action. Ongoing studies are expected to address these gaps, bringing this compound closer to therapeutic application.